Cas no 2680673-63-4 (4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680673-63-4
• MF: C₉H₁₀F₅NO₃
• MW: 275.172620296478
• CID: 6558113
• PubChem ID: 165913060
• Update Time: 2025-05-24

4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284236
• 2680673-63-4
• 4-(difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H10F5NO3/c1-8(6(10)11)3-15(2-4(8)5(16)17)7(18)9(12,13)14/h4,6H,2-3H2,1H3,(H,16,17)
• InChI Key： NIJYMORNIRTKBT-UHFFFAOYSA-N
• SMILES： FC(C1(C)CN(C(C(F)(F)F)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 275.05808399g/mol
• Monoisotopic Mass: 275.05808399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid: A Comprehensive Overview

4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid is a highly specialized organic compound with the CAS registry number 2680673-63-4. This compound belongs to the class of pyrrolidine derivatives, which are widely studied in the fields of medicinal chemistry and materials science due to their unique structural and functional properties. The molecule is characterized by its complex architecture, incorporating a pyrrolidine ring system with multiple fluorinated substituents, making it a promising candidate for various applications in drug discovery and advanced materials.

The synthesis of 4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid involves a series of intricate chemical transformations. Recent advancements in fluorination techniques have enabled researchers to achieve higher yields and better purity levels in the synthesis process. For instance, the use of electrophilic fluorination methods has been reported to effectively introduce the difluoromethyl and trifluoroacetyl groups onto the pyrrolidine ring. These methods not only enhance the efficiency of the synthesis but also contribute to the scalability of the process for industrial applications.

One of the most notable features of this compound is its potential as a building block in drug development. The presence of multiple fluorinated groups imparts unique physicochemical properties, such as increased lipophilicity and improved metabolic stability. These attributes are highly desirable in pharmaceutical compounds, as they can enhance bioavailability and efficacy. Recent studies have demonstrated that this compound exhibits promising activity in preclinical models targeting various therapeutic areas, including oncology and central nervous system disorders.

In addition to its pharmaceutical applications, 4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid has also garnered attention in materials science. Its rigid structure and ability to form stable supramolecular assemblies make it a potential candidate for applications in nanotechnology and advanced polymers. Researchers have explored its use as a precursor for self-assembling monolayers and stimuli-responsive materials, which could find applications in sensors and drug delivery systems.

The toxicological profile of this compound has been extensively studied to ensure its safety for human use. According to recent findings from regulatory agencies and independent research institutions, 4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid demonstrates low toxicity at therapeutic doses. However, further long-term studies are required to fully understand its potential risks and ensure compliance with international safety standards.

Looking ahead, the development of novel synthetic routes and functionalization strategies for 4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid is expected to drive its adoption across various industries. The integration of artificial intelligence and machine learning techniques into chemical synthesis is anticipated to accelerate the discovery of optimized production methods. Furthermore, ongoing collaborations between academia and industry are likely to unlock new applications for this compound in fields such as biotechnology and environmental science.

In conclusion, 4-(Difluoromethyl)-4-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No 2680673-63-4) stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of innovative solutions for healthcare and materials science challenges.